Cas no 2171693-87-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3-dimethylbutanoic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3-dimethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3-dimethylbutanoic acid
- EN300-1560925
- 2171693-87-9
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-3,3-dimethylbutanoic acid
-
- Inchi: 1S/C27H32N2O5/c1-4-5-14-23(25(32)28-17-27(2,3)15-24(30)31)29-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h4,6-13,22-23H,1,5,14-17H2,2-3H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: DZANCUQXGUYCBN-UHFFFAOYSA-N
- SMILES: O(C(NC(CCC=C)C(NCC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3-dimethylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1560925-0.05g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-3,3-dimethylbutanoic acid |
2171693-87-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1560925-0.1g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-3,3-dimethylbutanoic acid |
2171693-87-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1560925-0.25g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-3,3-dimethylbutanoic acid |
2171693-87-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1560925-0.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-3,3-dimethylbutanoic acid |
2171693-87-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1560925-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-3,3-dimethylbutanoic acid |
2171693-87-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1560925-2.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-3,3-dimethylbutanoic acid |
2171693-87-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1560925-5.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-3,3-dimethylbutanoic acid |
2171693-87-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1560925-10.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-3,3-dimethylbutanoic acid |
2171693-87-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1560925-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-3,3-dimethylbutanoic acid |
2171693-87-9 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1560925-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-3,3-dimethylbutanoic acid |
2171693-87-9 | 100mg |
$2963.0 | 2023-09-25 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3-dimethylbutanoic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3-dimethylbutanoic acid
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3-dimethylbutanoic acid: A Comprehensive Overview
The compound with CAS No. 2171693-87-9, named 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3-dimethylbutanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of amino acids, specifically modified with a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis. The structure of this compound is characterized by a hexenamide chain attached to a Fmoc group and a 3,3-dimethylbutanoic acid moiety, making it a unique derivative with versatile applications.
Recent studies have highlighted the importance of Fmoc-amino acids in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protecting group for the amino terminus of amino acids during peptide synthesis. This compound's structure allows for precise control over the synthesis of peptides, enabling researchers to design and synthesize complex peptide sequences with high efficiency. The presence of the hexenamide chain introduces additional flexibility and functionality to the molecule, making it suitable for applications in drug discovery and biotechnology.
The 3,3-dimethylbutanoic acid moiety in this compound adds bulk to the structure, potentially influencing its solubility and stability. This feature is particularly advantageous in pharmaceutical applications where drug delivery and bioavailability are critical factors. Recent research has explored the use of such modified amino acids in designing drugs targeting specific receptors or enzymes, leveraging their unique chemical properties to enhance therapeutic efficacy.
In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of the Fmoc group to the amino terminus of the hexenamide derivative. The reaction conditions are optimized to ensure high yields and purity, which are essential for downstream applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its quality and consistency.
The application of this compound extends beyond peptide synthesis. Its structure makes it a valuable tool in studying enzyme mechanisms and protein interactions. For instance, researchers have utilized this compound as a substrate in enzymatic assays to investigate the catalytic activity of peptidases and proteases. Understanding these interactions is crucial for developing inhibitors or activators of these enzymes, which have implications in treating various diseases.
Moreover, the Fmoc group's photolabile nature has been exploited in light-induced peptide synthesis. This approach allows for spatial and temporal control over peptide assembly, opening new avenues in materials science and nanotechnology. The integration of this compound into such systems has been reported in recent studies, demonstrating its potential in creating advanced materials with tailored properties.
In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3-dimethylbutanoic acid is a versatile compound with significant contributions to chemistry and biology. Its unique structure and functional groups make it an invaluable tool in peptide synthesis, drug discovery, and material science. As research continues to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge will undoubtedly grow.
2171693-87-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-3,3-dimethylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)